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Introduction
Cereblon (CRBN) is a crucial component of the CUL4-RBX1-DDB1-CRBN E3 ubiquitin ligase

complex, which is frequently co-opted by Proteolysis Targeting Chimeras (PROTACs) and

molecular glues for targeted protein degradation.[1] The efficacy of such therapeutic agents,

including the hypothetical CRBN Ligand-12, is fundamentally dependent on their ability to

permeate the cell membrane to engage with their intracellular targets.[2][3] Due to their often

high molecular weight and polar surface area, assessing the cell permeability of CRBN ligands

and associated PROTACs is a critical step in the drug discovery and development process.[2]

[4]

These application notes provide detailed protocols for assessing the cell permeability of CRBN
Ligand-12 using two standard industry methods: the Caco-2 Permeability Assay and the

Parallel Artificial Membrane Permeability Assay (PAMPA).
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The diagram below illustrates the general mechanism by which a PROTAC, utilizing a CRBN

ligand, induces the degradation of a target protein.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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